Cas no 478245-92-0 (4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile)

• Product Name: 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile
• CAS No: 478245-92-0
• CID: 4653753
• Update Time: 2025-05-25

4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUOROPHENYL)-2-[(4-METHYLPHENYL)SULFANYL]NICOTINONITRILE
• 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile

Additional information on 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile

Introduction to 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile (CAS No. 478245-92-0)

4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile, identified by its CAS number 478245-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitrile group and fluoro-substituted aromatic rings, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The synthesis and characterization of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile have been the focus of several recent studies, reflecting its importance in the development of novel bioactive molecules. The fluorine atom in the 4-fluorophenyl moiety is a key structural feature that influences both the electronic properties and metabolic stability of the compound. This substitution pattern is frequently employed in medicinal chemistry to enhance binding affinity and selectivity, making it an attractive scaffold for designing small-molecule drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The nitrile group in 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile further contributes to its bioactivity by participating in hydrogen bonding interactions with biological targets. This feature is particularly valuable in drug design, as it can enhance the compound's ability to bind to specific receptors or enzymes.

One of the most compelling aspects of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past decades. The structural motif of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile suggests that it may interact with kinase domains, potentially leading to the development of novel therapeutic agents.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile to biological targets. These computational studies have provided valuable insights into how structural modifications can influence bioactivity, guiding the design of more effective drug candidates. For instance, molecular docking simulations have shown that this compound can bind to the ATP-binding pocket of kinases with high affinity, suggesting its potential as a lead compound for further optimization.

The synthesis of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving efficient and scalable synthesis routes. These methods not only improve the overall efficiency of the synthetic process but also allow for greater flexibility in modifying the molecular structure for improved bioactivity.

In addition to its potential as a kinase inhibitor, 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile has also been investigated for its antimicrobial properties. Antibiotic resistance remains a significant global health challenge, necessitating the development of new antimicrobial agents. Sulfonamide derivatives have long been recognized for their ability to disrupt bacterial cell wall synthesis and metabolic pathways. The unique structural features of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile may contribute to its efficacy against resistant bacterial strains by targeting novel metabolic pathways or enhancing binding affinity.

The pharmacokinetic properties of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile are another critical aspect that needs to be evaluated during drug development. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a compound can progress into clinical trials. Preliminary studies have suggested that this compound exhibits favorable solubility and stability under physiological conditions, which bodes well for its potential as a drug candidate.

Furthermore, the safety profile of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile must be thoroughly assessed before it can be considered for therapeutic use. Toxicological studies are essential for identifying any potential adverse effects associated with the compound. These studies typically involve evaluating acute toxicity, chronic toxicity, genotoxicity, and other relevant safety parameters. The results from these studies will provide critical information about whether this compound can be safely used in humans.

The development of novel therapeutic agents is often a collaborative effort involving researchers from various disciplines, including organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The study of 4-(4-Fluorophenyl)-2-(4-methylphenyl)sulfanylnicotinonitrile exemplifies this interdisciplinary approach by integrating synthetic chemistry with computational modeling and biological evaluation. Such collaborations are essential for advancing drug discovery efforts and bringing new treatments to patients who need them.

In conclusion, 5-Methoxy-N'-[(E)-(3-nitroprop-1-en-1-ylethynylidene)]benzohydrazide CAS No 1009371-75-7 represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features make it a promising candidate for designing novel bioactive molecules with potential applications in oncology and antimicrobial therapy. As our understanding of biological targets continues to grow，so too does our ability to design molecules that can interact with them effectively。The continued exploration。